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Compound of Interest

Compound Name: EPZ011989 hydrochloride

Cat. No.: B10783833 Get Quote

Essential Safety and Handling Guide for
EPZ011989 Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and logistical information for the handling of

EPZ011989 hydrochloride, a potent and selective inhibitor of EZH2 methyltransferase.

Adherence to these procedures is critical to ensure laboratory safety and maintain the integrity

of this research compound.

Compound Data and Properties
Proper handling and storage are predicated on a clear understanding of the compound's

physical and chemical properties.
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Property Value

Chemical Name

N-((4,6-dimethyl-2-oxo-1,2-dihydropyridin-3-

yl)methyl)-3-(ethyl(trans-4-((2-methoxyethyl)

(methyl)amino)cyclohexyl)amino)-2-methyl-5-(3-

morpholinoprop-1-yn-1-yl)benzamide

hydrochloride

Molecular Formula C₃₅H₅₁N₅O₄ · HCl

Molecular Weight 642.27 g/mol

Appearance Crystalline solid

Storage Temperature Store at -20°C for long-term storage.

Solubility Soluble in DMSO and Ethanol.

Personal Protective Equipment (PPE)
The following personal protective equipment must be worn at all times when handling

EPZ011989 hydrochloride to minimize exposure risk.

PPE Item Specification

Gloves
Nitrile or latex gloves. Double gloving is

recommended.

Eye Protection
Safety glasses with side shields or chemical

safety goggles.

Lab Coat
A standard laboratory coat must be worn and

buttoned.

Respiratory Protection

A NIOSH-approved respirator is recommended

if handling large quantities or if there is a risk of

aerosolization. For routine handling of small

quantities in a well-ventilated area, a respirator

may not be required.
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Experimental Protocols: Handling and Solution
Preparation
Strict adherence to the following protocols is essential for safety and experimental consistency.

General Handling
Handle EPZ011989 hydrochloride in a well-ventilated area, preferably within a chemical

fume hood.

Avoid direct contact with skin, eyes, and clothing.

Prevent the formation of dust and aerosols.

Wash hands thoroughly after handling.

Stock Solution Preparation (for in vitro use)
Materials: EPZ011989 hydrochloride powder, anhydrous Dimethyl Sulfoxide (DMSO),

sterile microcentrifuge tubes, and calibrated micropipettes.

Procedure:

1. Allow the vial of EPZ011989 hydrochloride to equilibrate to room temperature before

opening.

2. In a chemical fume hood, weigh the desired amount of the compound.

3. Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., for

a 10 mM stock solution).

4. Vortex the solution until the compound is completely dissolved. Gentle warming (37°C)

may be applied if necessary.

5. Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

6. Store the stock solution aliquots at -20°C.
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Formulation for in vivo Studies
A common formulation for oral administration in animal models involves a suspension of the

compound.

Materials: EPZ011989 hydrochloride, 0.5% (w/v) methylcellulose, and 0.1% (v/v) Tween®

80 in deionized water.

Procedure:

1. Weigh the required amount of EPZ011989 hydrochloride.

2. Prepare the vehicle solution by dissolving methylcellulose and Tween® 80 in deionized

water.

3. Add the EPZ011989 hydrochloride to the vehicle.

4. Homogenize the mixture using a suitable method (e.g., sonication or dounce

homogenization) to create a uniform suspension.

5. Prepare the formulation fresh daily before administration.

Operational and Disposal Plan
A systematic approach to the entire lifecycle of the compound in the laboratory is crucial for

safety and regulatory compliance.
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Receiving and Storage Handling and Experimentation

Waste Management and Disposal

Receive Shipment

Inspect for Damage

Log into Inventory

Store at -20°C

Retrieve from Storage

Weigh Compound in Hood

Prepare Solutions

Perform Experiment

Collect Waste

Segregate Waste Types
(Solid, Liquid, Sharps)

Label Waste Containers

Dispose via Certified Vendor

Click to download full resolution via product page

Operational Workflow for EPZ011989 Hydrochloride

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b10783833?utm_src=pdf-body-img
https://www.benchchem.com/product/b10783833?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10783833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Disposal
Solid Waste: Collect all disposable materials that have come into contact with EPZ011989
hydrochloride (e.g., gloves, weigh boats, pipette tips) in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents (e.g., DMSO) should be

collected in a separate, sealed, and labeled hazardous waste container. Do not pour

chemical waste down the drain.

Disposal: All waste must be disposed of through a certified hazardous waste disposal

service, following all local, state, and federal regulations.

EZH2 Signaling Pathway
EPZ011989 hydrochloride targets EZH2, a key component of the Polycomb Repressive

Complex 2 (PRC2). EZH2 functions as a histone methyltransferase, specifically trimethylating

histone H3 at lysine 27 (H3K27me3). This epigenetic modification leads to chromatin

compaction and transcriptional repression of target genes. In many cancers, EZH2 is

overexpressed, leading to the silencing of tumor suppressor genes and promoting cell

proliferation.
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EZH2 Signaling Pathway and Inhibition by EPZ011989
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To cite this document: BenchChem. [Personal protective equipment for handling EPZ011989
hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10783833#personal-protective-equipment-for-
handling-epz011989-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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